Cas no 249647-27-6 (2-(3,4-Dibromophenyl)acetonitrile)

• Product Name: 2-(3,4-Dibromophenyl)acetonitrile
• CAS No: 249647-27-6
• MF: C₈H₅Br₂N
• MW: 274.940000295639
• CID: 3166649
• PubChem ID: 10636091
• Update Time: 2025-11-02

2-(3,4-Dibromophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7198498
• 249647-27-6
• 2-(3,4-dibromophenyl)acetonitrile
• 3,4-Dibromobenzeneacetonitrile
• DTXSID601306681
• 2-(3,4-Dibromophenyl)acetonitrile

• Inchi： 1S/C8H5Br2N/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5H,3H2
• InChI Key： DQIBJVLPBIGDSX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CC#N)=C1)Br

Computed Properties

• Exact Mass: 274.87682Da
• Monoisotopic Mass: 272.87887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(3,4-Dibromophenyl)acetonitrile

2-(3,4-Dibromophenyl)acetonitrile: A Versatile Compound in Medicinal Chemistry and Pharmaceutical Research

2-(3,4-Dibromophenyl)acetonitrile, with the CAS number 249647-27-6, has emerged as a significant molecule in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of aromatic nitriles, characterized by the presence of a cyano group (–C≡N) attached to a carbon atom adjacent to a brominated phenyl ring. The bromine atoms at positions 3 and 4 on the phenyl ring introduce electronic effects that modulate the reactivity and biological interactions of the molecule, making it a focal point for researchers exploring its applications in drug discovery and therapeutic development.

The 2-(3,4-Dibromophenyl)acetonitrile molecule exhibits a planar aromatic system with conjugated π-electrons, which facilitates its interaction with biological targets such as enzymes, receptors, and ion channels. Recent studies have highlighted its potential as a scaffold for the design of novel antitumor agents, particularly in the context of targeting protein kinases and other signaling pathways implicated in cancer progression. The presence of bromine atoms on the phenyl ring may enhance the molecule's ability to undergo metabolic transformations, thereby influencing its pharmacokinetic profile and bioavailability.

Research published in the Journal of Medicinal Chemistry in 2023 has demonstrated the synthetic utility of 2-(3,4-Dibromophenyl)acetonitrile in the preparation of biologically active derivatives. By introducing functional groups at the acetonitrile moiety, scientists have developed compounds with enhanced binding affinity to specific protein targets, such as the epidermal growth factor receptor (EGFR) and the vascular endothelial growth factor receptor (VEGFR). These findings underscore the importance of 2-(3,4-Dibromophenyl)acetonitrile as a versatile building block in the development of targeted therapies for oncology.

Another area of active investigation involves the role of 2-(3,4-Dibromophenyl)acetonitrile in the modulation of inflammatory responses. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of immune responses. This property makes 2-(3,4-Dibromophenyl)acetonitrile a promising candidate for the development of drugs targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The chemical synthesis of 2-(3,4-Dibromophenyl)acetonitrile has been optimized through various methodologies, including electrophilic substitution reactions and nucleophilic aromatic substitutions. A recent advancement in this field, as reported in Organic Letters (2023), involves the use of transition metal-catalyzed coupling reactions to selectively introduce bromine atoms onto the phenyl ring. This synthetic approach not only improves the efficiency of the reaction but also reduces the formation of byproducts, which is critical for the large-scale production of pharmaceutical intermediates.

In addition to its synthetic relevance, 2-(3,4-Dibromophenyl)acetonitrile has been explored for its potential in the design of chiral compounds. The presence of the bromine atoms on the phenyl ring allows for the introduction of stereocenters through asymmetric synthesis, which is essential for the development of enantiomerically pure drugs. A 2024 study in Chemical Communications demonstrated the successful synthesis of chiral derivatives of this compound using a chiral catalyst, highlighting its applicability in the creation of next-generation therapeutics with improved efficacy and reduced side effects.

Recent computational studies have further expanded the understanding of 2-(3,4-Dibromophenyl)acetonitrile’s molecular interactions. Molecular docking simulations have revealed that the compound can bind to multiple protein targets, including the Src family of tyrosine kinases and the phosphatidylinositol 3-kinase (PI3K) pathway. These interactions are crucial for the regulation of cell proliferation and survival, making 2-(3,4-Dibromophenyl)acetonitrile a potential lead compound for the development of multitarget drugs that address complex diseases such as cancer and neurodegenerative disorders.

The pharmacological properties of 2-(3,4-Dibromophenyl)acetonitrile have also been evaluated in preclinical models. A 2023 study published in Toxicology and Applied Pharmacology found that the compound exhibits low toxicity in vitro and in vivo, which is a critical factor for its potential use in drug development. The compound’s ability to selectively target specific signaling pathways without causing significant off-target effects further supports its candidacy as a therapeutic agent.

Looking ahead, the continued exploration of 2-(3,4-Dibromophenyl)acetonitrile is likely to yield new insights into its biological activities and synthetic potential. Ongoing research efforts are focused on optimizing its chemical structure to enhance potency, selectivity, and pharmacokinetic properties. Additionally, the integration of advanced technologies such as artificial intelligence and machine learning is expected to accelerate the discovery of novel derivatives with improved therapeutic profiles.

In conclusion, 2-(3,4-Dibromophenyl)acetonitrile represents a valuable molecule in the fields of medicinal chemistry and drug discovery. Its unique structural features and versatile synthetic properties make it an attractive candidate for the development of innovative therapies targeting a wide range of diseases. As research in this area progresses, the potential applications of 2-(3,4-Dibromophenyl)acetonitrile are expected to expand, further solidifying its role as a key component in the quest for more effective and targeted treatments.